Cas no 114456-61-0 (Citric acid)

Citric acid is a weak organic acid with the molecular formula C₆H₈O₇, widely used in food, pharmaceuticals, and industrial applications. It occurs naturally in citrus fruits and is produced commercially via microbial fermentation. As a versatile chelating agent and pH adjuster, it exhibits excellent solubility in water and mild acidity, making it suitable for buffering, preservative, and flavor-enhancing purposes. Its biodegradable and non-toxic properties align with environmental and safety standards. In industrial settings, citric acid serves as a descaling agent and metal cleaner due to its ability to bind metal ions. Its multifunctionality, stability, and compatibility with other compounds underscore its utility across diverse sectors.

Citric acid structure

Product Name:Citric acid

CAS No:114456-61-0

MF:C₆ H₅ Na₃ O₇ ^. x H₂ O

MW:276.084295511246

CID:130398

PubChem ID:21868242

Update Time:2025-06-08

Citric acid Chemical and Physical Properties

Names and Identifiers

- Citric acid
- 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, sodium salt, hydrate (1:3:?)
- citric acid , disodium citrate sesquihydrate
- Citric acid, trisodium salt hydrate
- Citronensaeure, Dinatriumcitrat-Sesquihydrat
- Citric acid, trisodium salt hydrate, For molecular biology
- Citric acid, trisodium salt hydrate, DNAse, RNAse and Protease free, for molecular biology
- CITRIC ACID TRISODIUM SALT HYDRATE, 99.8%, DNASE, RNASE AND PROTEASE FREE, FOR MOLEC
- Citric acid, trisodium salt hydrate,99.8%,formolecular biology,DNAse, RNAse and Protease
- CITRIC ACID TRISODIUM SALT HYDRATE, DNASE, RNASE AND PROTEASE FREE, FOR MOLECULAR BIOLOGY, 99.8%
- Citric acid, trisodiuM salt hydrate, 99.8%, for Molecular biology, DNAse, RNAse and Protease free
- EN300-1265950
- trisodium 2-hydroxypropane-1,2,3-tricarboxylate hydrate
- 6858-44-2
- E81577
- Sodium citrate tribasic hydrate
- NCGC00164253-01
- DTXSID2040781
- PKIDNTKRVKSLDB-UHFFFAOYSA-K
- Citric acid trisodium salt hydrate
- TRI-SODIUM CITRATE 5,5-HYDRATE
- Citricacidtrisodiumsalthydrate
- Sodium citrate tribasic hydrate, ReagentPlus(R), >=99%
- Trisodium citrate pentahydrate
- F8881-3990
- trisodium;2-hydroxypropane-1,2,3-tricarboxylate;hydrate
- TRI-SODIUM CITRATE 5, 5-HYDRATE
- AKOS026676723
- 19287-96-8
- 114456-61-0
- CITRIC ACID TRISODIUM SALT HYDRATE, DNASE, RNASE AND PROTEASE FREE, FOR MOLECULAR BIOLOGY
- sodium citrate monohydrate
- Inchi： InChI=1S/C6H8O7.3Na.H2O/c7-3(8)1-6(13,5(11)12)2-4(9)10;;;;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;;;1H2/q;3*+1;/p-3
- InChI Key： PKIDNTKRVKSLDB-UHFFFAOYSA-K
- SMILES： [Na+].[Na+].[Na+].OC(CC(=O)[O-])(CC(=O)[O-])C(=O)[O-].O

Computed Properties

Exact Mass: 231.01200
Monoisotopic Mass: 275.98340002g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 15
Heavy Atom Count: 61
Rotatable Bond Count: 5
Complexity: 1900
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 3
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 1000
XLogP3: 3.1
Topological Polar Surface Area: 142Å²

Experimental Properties

Color/Form: Not available
Melting Point: >300°C
PSA: 147.02000
LogP: -3.98220
Solubility: Not available

Citric acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
ChemScence	CS-0132308-1kg	Citric acid, trisodium salt hydrate	114456-61-0		1kg	$95.0	2022-04-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1202948-100g	Citric acid, trisodium salt hydrate	114456-61-0	98%	100g	￥58.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1202948-500g	Citric acid, trisodium salt hydrate	114456-61-0	98%	500g	￥162.00	2024-08-09
Aaron	AR008VI2-100g	CITRIC ACID TRISODIUM SALT HYDRATE, DNASE, RNASE AND PROTEASE FREE, FOR MOLECULAR BIOLOGY	114456-61-0	98%	100g	$38.00	2025-01-23
1PlusChem	1P008V9Q-500g	CITRIC ACID TRISODIUM SALT HYDRATE, DNASE, RNASE AND PROTEASE FREE, FOR MOLECULAR BIOLOGY	114456-61-0	98%	500g	$142.00	2023-12-26
Aaron	AR008VI2-25g	CITRIC ACID TRISODIUM SALT HYDRATE, DNASE, RNASE AND PROTEASE FREE, FOR MOLECULAR BIOLOGY	114456-61-0	98%	25g	$17.00	2025-01-23
Aaron	AR008VI2-500g	CITRIC ACID TRISODIUM SALT HYDRATE, DNASE, RNASE AND PROTEASE FREE, FOR MOLECULAR BIOLOGY	114456-61-0	98%	500g	$132.00	2025-01-23
A2B Chem LLC	AE12974-25g	CITRIC ACID TRISODIUM SALT HYDRATE, DNASE, RNASE AND PROTEASE FREE, FOR MOLECULAR BIOLOGY	114456-61-0	98%	25g	$21.00	2024-04-20
A2B Chem LLC	AE12974-100g	CITRIC ACID TRISODIUM SALT HYDRATE, DNASE, RNASE AND PROTEASE FREE, FOR MOLECULAR BIOLOGY	114456-61-0	98%	100g	$40.00	2024-04-20
A2B Chem LLC	AE12974-500g	CITRIC ACID TRISODIUM SALT HYDRATE, DNASE, RNASE AND PROTEASE FREE, FOR MOLECULAR BIOLOGY	114456-61-0	98%	500g	$124.00	2024-04-20